Cas no 1261447-63-5 (Ethyl 5-fluoro-4'-(trifluoromethoxy)biphenyl-2-carboxylate)

• Product Name: Ethyl 5-fluoro-4'-(trifluoromethoxy)biphenyl-2-carboxylate
• CAS No: 1261447-63-5
• MF: C₁₆H₁₂F₄O₃
• MW: 328.258298873901
• CID: 4991805
• Update Time: 2025-05-26

Ethyl 5-fluoro-4'-(trifluoromethoxy)biphenyl-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-fluoro-4'-(trifluoromethoxy)biphenyl-2-carboxylate

• Inchi： 1S/C16H12F4O3/c1-2-22-15(21)13-8-5-11(17)9-14(13)10-3-6-12(7-4-10)23-16(18,19)20/h3-9H,2H2,1H3
• InChI Key： ZCRMFWOUVJYHMG-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)OCC)=C(C=1)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 391
• XLogP3: 5
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 5-fluoro-4'-(trifluoromethoxy)biphenyl-2-carboxylate

Research Brief on Ethyl 5-fluoro-4'-(trifluoromethoxy)biphenyl-2-carboxylate (CAS: 1261447-63-5)

Ethyl 5-fluoro-4'-(trifluoromethoxy)biphenyl-2-carboxylate (CAS: 1261447-63-5) is a fluorinated biphenyl derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethoxy and fluoro substituents, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and development. Recent studies have explored its potential applications in targeting various biological pathways, particularly in the context of inflammation, oncology, and central nervous system (CNS) disorders.

The synthesis of Ethyl 5-fluoro-4'-(trifluoromethoxy)biphenyl-2-carboxylate involves multi-step organic reactions, including Suzuki-Miyaura cross-coupling and esterification, to achieve high purity and yield. Advanced analytical techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography have been employed to confirm its structural integrity. The compound's stability under physiological conditions and its pharmacokinetic profile have been investigated to assess its suitability as a lead compound in preclinical studies.

Recent research has highlighted the compound's inhibitory effects on specific enzymes and receptors, such as cyclooxygenase-2 (COX-2) and transient receptor potential (TRP) channels, which are implicated in inflammatory and pain pathways. In vitro studies using human cell lines have demonstrated its ability to modulate cytokine production and reduce oxidative stress, suggesting potential therapeutic applications in chronic inflammatory diseases. Additionally, its lipophilic nature and blood-brain barrier permeability have sparked interest in its use for CNS-targeted therapies.

In the context of oncology, Ethyl 5-fluoro-4'-(trifluoromethoxy)biphenyl-2-carboxylate has shown promising activity against certain cancer cell lines, particularly those with overexpression of drug efflux pumps. Mechanistic studies indicate that the compound may interfere with cellular proliferation and induce apoptosis through the activation of intrinsic apoptotic pathways. Collaborative efforts between academic and industrial researchers are underway to optimize its structure-activity relationship (SAR) and enhance its selectivity and potency.

Despite its potential, challenges remain in the development of Ethyl 5-fluoro-4'-(trifluoromethoxy)biphenyl-2-carboxylate as a therapeutic agent. Issues such as metabolic stability, potential off-target effects, and scalable synthesis need to be addressed. Future research directions include the exploration of prodrug strategies, formulation development, and comprehensive toxicological assessments to advance this compound toward clinical trials. The ongoing investigations underscore its versatility and the broader implications for fluorinated compounds in medicinal chemistry.